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Compound of Interest

Compound Name: PM226

Cat. No.: B2447522

For Immediate Reference: This document outlines the essential procedures for the safe
handling and disposal of 3M™ Protective Material PM-226, designed for researchers,
scientists, and drug development professionals. Adherence to these guidelines is critical for
ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions

Prior to handling PM226, it is imperative to be familiar with its properties and the necessary
safety measures. This section details the required personal protective equipment (PPE) and
immediate actions in case of exposure.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for PM-226 indicates that no special chemical protective
gloves are required, it is best practice in a laboratory setting to always wear standard PPE.
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PPE Category

Specification

Eye Protection

Safety eyewear designed to protect against

splash of liquids.

Skin Protection

Standard laboratory gloves (Nitrile or

Neoprene).

Respiratory

Use in a well-ventilated area. If ventilation is not

adequate, use respiratory protection equipment.

: id inc : e

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush with large amounts of water.
Remove contact lenses if easy to do. Continue

rinsing. Get medical attention.[1]

Skin Contact

Immediately wash with soap and water. Remove
contaminated clothing and wash before reuse. If

signs/symptoms develop, get medical attention.

[1]

Inhalation

Remove person to fresh air. If you feel unwell,

get medical attention.[1]

Ingestion

Rinse mouth. If you feel unwell, get medical

attention.[1]

PM226 Properties and Hazard Information

The following table summarizes the known physical and chemical properties of PM226 as per

the manufacturer's Safety Data Sheet.
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Property Value

Physical State Liquid

Color Not Specified

Odor Minimal Solvent

pH Approximately 3
Boiling Point Approximately 100 °C
Flash Point Non-combustible

Vapor Pressure

Approximately 18 mmHg [@ 20 °C]

Density

1.0 g/ml

Solubility in Water

Complete

Percent Volatile

Approximately 80 %

Step-by-Step Disposal Procedure

The disposal of PM226 must be conducted in a manner that ensures the safety of laboratory
personnel and compliance with all relevant regulations. The following workflow outlines the
required steps.
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Step 1: Containment

Spill Occurs

'

Evacuate and Ventilate Area

!

Contain Spill with Absorbent Material

Step 2: i)llection

Mix Absorbent Until Dry

'

Collect Spilled Material

Step 3: Packagiag and Labeling

Place in Approved, Closed Container

!

Label as Hazardous Waste

Step 4: £15p05a1

Clean Residue with Water

'

Dispose via Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: PM226 Disposal Workflow
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Spill Containment

o Evacuate and Ventilate: In the event of a spill, immediately evacuate the area and ensure it
is well-ventilated. For larger spills or those in confined spaces, use mechanical ventilation to
disperse vapors.

o Contain Spill: Working from the outside of the spill inward, cover the spill with an inorganic
absorbent material such as bentonite or vermiculite.

Collection and Packaging

o Absorb Material: Mix the absorbent material with the spilled PM226 until it appears dry. It is
important to note that adding an absorbent material does not neutralize the hazard.

¢ Collect Waste: Carefully collect as much of the absorbed material as possible.

» Package for Disposal: Place the collected material into a closed container that is approved
for transportation by the relevant authorities.

o Label Container: Clearly label the container as hazardous waste in accordance with your
institution's and local regulations.

Final Disposal

¢ Clean Up Residue: Clean the area of any remaining residue with water.

» Dispose of Waste: Dispose of the sealed container through an approved waste disposal
plant or licensed hazardous waste handler.[2] Always adhere to applicable local, regional,
national, and international regulations.

Regulatory and Compliance Summary

Disposal of chemical waste is strictly regulated. It is the responsibility of the generator to
ensure that all waste is handled and disposed of in accordance with all applicable laws. This
includes, but is not limited to, regulations from the Environmental Protection Agency (EPA) in
the United States and equivalent bodies in other regions. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance on waste disposal
procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal Procedures for PM226: A Safety and
Operations Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2447522#pm226-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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